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Compound of Interest

Compound Name: JNJ-28312141

Cat. No.: B1684603 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for JNJ-28312141 is not publicly available.

Therefore, the following disposal procedures are based on established best practices for the

handling of research-grade chemical compounds with unknown hazard profiles. Researchers

must consult and adhere to their institution's specific Environmental Health and Safety (EHS)

guidelines and all applicable local, state, and federal regulations.

Guiding Principle: Treat as Hazardous Chemical Waste
In the absence of definitive hazard data, JNJ-28312141 and all materials contaminated with it

should be handled and disposed of as hazardous chemical waste. This precautionary approach

minimizes risk to personnel and the environment. Under no circumstances should this

compound or its solutions be disposed of down the drain or in regular trash.[1][2][3]

Summary of JNJ-28312141 Chemical Data
The following table summarizes key information for JNJ-28312141, relevant for handling and

waste documentation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1684603?utm_src=pdf-interest
https://www.benchchem.com/product/b1684603?utm_src=pdf-body
https://www.benchchem.com/product/b1684603?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1684603?utm_src=pdf-body
https://www.benchchem.com/product/b1684603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name

4-cyano-N-(5-(1-(2-

(dimethylamino)acetyl)piperidin-4-yl)-2',3',4',5'-

tetrahydro-[1,1'-biphenyl]-2-yl)-1H-imidazole-2-

carboxamide

CAS Number 885692-52-4 (HCl salt)

Molecular Formula C₂₆H₃₂N₆O₂

Molecular Weight 460.57 g/mol

Description

An orally active inhibitor of Colony-Stimulating

Factor-1 Receptor (CSF1R) and FMS-like

tyrosine kinase 3 (FLT3), used for research

purposes.[3]

Solubility
Soluble in DMSO (12 mg/mL) and Ethanol (4

mg/mL).

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C.

Step-by-Step Disposal Protocol for JNJ-28312141
This protocol provides a systematic approach to the safe disposal of JNJ-28312141 and

associated waste materials.

Step 1: Waste Segregation
At the point of generation, all waste contaminated with JNJ-28312141 must be segregated

from other laboratory waste streams.[4][5] This includes:

Solid Waste: Unused or expired JNJ-28312141 powder, contaminated personal protective

equipment (PPE) such as gloves and shoe covers, weighing papers, and other contaminated

lab supplies (e.g., pipette tips, tubes).

Liquid Waste: Solutions containing JNJ-28312141, including stock solutions, experimental

solutions, and the first rinse of any contaminated glassware.[6]
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Sharps Waste: Needles, syringes, or other sharps contaminated with JNJ-28312141 should

be placed in a designated, puncture-resistant sharps container for chemically contaminated

sharps.[7]

Step 2: Waste Containment
Proper containment is critical to prevent leaks and exposure.[5]

Solid Waste: Collect in a designated, robust, and sealable hazardous waste container lined

with a heavy-duty plastic bag.

Liquid Waste: Collect in a dedicated, leak-proof, and shatter-resistant container. This

container must be chemically compatible with all components of the waste solution. Keep the

container securely capped when not in use.[1][4]

Step 3: Labeling of Hazardous Waste
Accurate and clear labeling is a regulatory requirement.[5][6] All hazardous waste containers

must be labeled with:

The words "Hazardous Waste".

The full chemical name: "JNJ-28312141" and any other chemical constituents in the waste

stream, with their approximate concentrations or percentages. Do not use abbreviations or

chemical formulas.

The date when waste was first added to the container (accumulation start date).

The name and contact information of the principal investigator or laboratory supervisor.

The specific laboratory room number where the waste was generated.

Step 4: Storage of Chemical Waste
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the

laboratory.[4]

The SAA should be at or near the point of waste generation.
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Store waste containers in secondary containment (e.g., a chemical-resistant tray or bin) to

contain any potential spills.[6]

Ensure incompatible waste types are segregated to prevent dangerous reactions.[4]

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely

hazardous waste in your SAA.[1]

Step 5: Request for Disposal
Follow your institution's procedures for hazardous waste collection.

Once a waste container is full (typically around 75% capacity to prevent spills) or has

reached the institutional time limit for storage in an SAA, submit a request for waste pickup

through your institution's Environmental Health and Safety (EHS) department.[7]

Provide all necessary documentation as required by your EHS office.

Decontamination Procedures
Glassware: After an initial rinse with a suitable solvent (which must be collected as

hazardous liquid waste), wash glassware thoroughly with an appropriate laboratory

detergent and water.[6]

Surfaces: Decontaminate work surfaces (e.g., benchtops, fume hood surfaces) that have

come into contact with JNJ-28312141. Wipe the area with a solvent capable of dissolving

the compound, followed by a standard laboratory cleaning agent. All cleaning materials (e.g.,

wipes, absorbent pads) must be disposed of as solid hazardous waste.[3]

Mandatory Visualization
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste, applicable to JNJ-28312141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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